Cas no 2454397-76-1 (3-Pyridinecarbonitrile, 4-amino-6-chloro-5-fluoro-)
3-Pyridinecarbonitrile, 4-amino-6-chloro-5-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile, 4-amino-6-chloro-5-fluoro-
- 4-Amino-6-chloro-5-fluoronicotinonitrile
- 4-amino-6-ch1oro-5- fluoronicotinonitrile
- AT28327
- 2454397-76-1
- AT30904
- SCHEMBL22208091
- CS-0371905
- 4-Amino-6-chloro-5-fluoro-3-pyridinecarbonitrile
- 4-amino-6-chloro-5-fluoro-pyridine-3-carbonitrile
- DB-138279
-
- Inchi: 1S/C6H3ClFN3/c7-6-4(8)5(10)3(1-9)2-11-6/h2H,(H2,10,11)
- InChI Key: CCXOJFQDNAMJMS-UHFFFAOYSA-N
- SMILES: C1=NC(Cl)=C(F)C(N)=C1C#N
Computed Properties
- Exact Mass: 170.9999530g/mol
- Monoisotopic Mass: 170.9999530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 62.7Ų
3-Pyridinecarbonitrile, 4-amino-6-chloro-5-fluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Bestfluorodrug | YFF00080-0.5g |
4-amino-6-chloro-5-fluoronicotinonitrile |
2454397-76-1 | 97% | 0.5g |
¥840 | 2023-01-04 | |
| Bestfluorodrug | YFF00080-1.0g |
4-amino-6-chloro-5-fluoronicotinonitrile |
2454397-76-1 | 97% | 1.0g |
¥1500 | 2023-03-10 | |
| Bestfluorodrug | YFF00080-5.0g |
4-amino-6-chloro-5-fluoronicotinonitrile |
2454397-76-1 | 97% | 5.0g |
¥9210 | 2022-11-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1442575-100mg |
4-Amino-6-chloro-5-fluoronicotinonitrile |
2454397-76-1 | 98% | 100mg |
¥495 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1442575-250mg |
4-Amino-6-chloro-5-fluoronicotinonitrile |
2454397-76-1 | 98% | 250mg |
¥660 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1442575-1g |
4-Amino-6-chloro-5-fluoronicotinonitrile |
2454397-76-1 | 98% | 1g |
¥2250 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1442575-5g |
4-Amino-6-chloro-5-fluoronicotinonitrile |
2454397-76-1 | 98% | 5g |
¥8750 | 2023-03-11 | |
| Bestfluorodrug | YFF00080-1g |
4-amino-6-chloro-5-fluoronicotinonitrile |
2454397-76-1 | 97% | 1g |
¥1500 | 2023-09-19 | |
| Aaron | AR0203AP-100mg |
4-Amino-6-chloro-5-fluoronicotinonitrile |
2454397-76-1 | 98% | 100mg |
$46.00 | 2025-02-12 | |
| Aaron | AR0203AP-250mg |
4-Amino-6-chloro-5-fluoronicotinonitrile |
2454397-76-1 | 98% | 250mg |
$77.00 | 2025-02-12 |
3-Pyridinecarbonitrile, 4-amino-6-chloro-5-fluoro- Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 3-Pyridinecarbonitrile, 4-amino-6-chloro-5-fluoro-
3-Pyridinecarbonitrile, 4-amino-6-chloro-5-fluoro
3-Pyridinecarbonitrile, 4-amino-6-chloro-5-fluoro (CAS No. 2454397-76-1) is a heterocyclic compound with a pyridine ring substituted with a cyano group at position 3, an amino group at position 4, a chlorine atom at position 6, and a fluorine atom at position 5. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in organic synthesis, pharmaceuticals, and materials science.
The structure of 3-Pyridinecarbonitrile, 4-amino-6-chloro-5-fluoro is characterized by the presence of multiple functional groups on the pyridine ring. The cyano group (-CN) at position 3 imparts strong electron-withdrawing properties, while the amino group (-NH2) at position 4 introduces electron-donating characteristics. The halogen atoms (Cl and F) at positions 6 and 5, respectively, contribute to the overall electronic and steric properties of the molecule. These substituents make the compound highly versatile for various chemical transformations and reactions.
Recent studies have highlighted the potential of pyridine derivatives in drug discovery and development. For instance, pyridine-based compounds have been explored as inhibitors of various enzymes, including kinases and proteases, which are critical targets in cancer therapy. The presence of multiple substituents in 3-Pyridinecarbonitrile, 4-amino-6-chloro-5-fluoro allows for fine-tuning of its pharmacokinetic properties, such as solubility and bioavailability, making it a promising candidate for preclinical studies.
In terms of synthesis, 3-Pyridinecarbonitrile, 4-amino-6-chloro-5-fluoro can be prepared through a variety of routes. One common approach involves the nucleophilic substitution of a suitable pyridine precursor with the desired substituents. For example, the introduction of the amino group can be achieved via reductive amination or through the use of ammonia in appropriate reaction conditions. The halogenation steps are typically carried out using electrophilic halogenation agents under controlled conditions to ensure regioselectivity.
The chemical stability of 3-Pyridinecarbonitrile, 4-amino-6-chloro-5-fluoro has been evaluated under various conditions. Studies indicate that the compound is stable under neutral and mildly acidic conditions but may undergo hydrolysis under strongly basic conditions. The presence of electron-withdrawing groups on the pyridine ring enhances its stability by delocalizing electrons and reducing susceptibility to nucleophilic attack.
From an application standpoint, pyridine derivatives like 3-Pyridinecarbonitrile, 4-amino-6-chloro-5-fluoro find utility in diverse fields. In materials science, they are used as precursors for synthesizing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). In pharmaceuticals, they serve as building blocks for designing bioactive molecules with specific therapeutic effects.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of pyridine derivatives with high accuracy. Molecular docking studies have revealed that 3-Pyridinecarbonitrile, 4-amino-6-chloro-5-fluoro exhibits strong binding affinity towards certain protein targets associated with neurodegenerative diseases such as Alzheimer's disease. This suggests its potential as a lead compound for developing novel therapeutics.
In conclusion, 3-Pyridinecarbonitrile, 4-amino-6-chloro-5-fluoro (CAS No. 2454397-76-1) is a valuable compound with significant potential in organic synthesis and drug discovery. Its unique combination of functional groups makes it a versatile building block for designing bioactive molecules with tailored properties.
2454397-76-1 (3-Pyridinecarbonitrile, 4-amino-6-chloro-5-fluoro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)